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Introduction
Tofisopam is an atypical benzodiazepine derivative with anxiolytic properties. Unlike classical

1,4-benzodiazepines, Tofisopam does not bind to the benzodiazepine site on the GABA-A

receptor.[1] Its mechanism of action is primarily attributed to the inhibition of phosphodiesterase

(PDE) enzymes, particularly PDE-4 and PDE-10A, leading to an increase in intracellular cyclic

adenosine monophosphate (cAMP).[1] This unique pharmacological profile suggests that

Tofisopam may exert its anxiolytic effects with a reduced side-effect profile, such as sedation

and muscle relaxation, compared to traditional benzodiazepines.

The elevated plus maze (EPM) is a widely used and validated behavioral assay to assess

anxiety-like behavior in rodents.[2] The test is based on the conflict between the innate

tendency of rodents to explore a novel environment and their aversion to open and elevated

spaces.[2] Anxiolytic compounds typically increase the time spent and the number of entries

into the open arms of the maze.

This document provides a detailed protocol for investigating the anxiolytic potential of

Tofisopam using the elevated plus maze test in mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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